Cas no 1805295-91-3 (2-Methyl-3-nitro-5-(trifluoromethoxy)pyridine-4-carbonyl chloride)

• Product Name: 2-Methyl-3-nitro-5-(trifluoromethoxy)pyridine-4-carbonyl chloride
• CAS No: 1805295-91-3
• MF: C₈H₄ClF₃N₂O₄
• MW: 284.576571464539
• CID: 4843436
• Update Time: 2025-10-28

2-Methyl-3-nitro-5-(trifluoromethoxy)pyridine-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-3-nitro-5-(trifluoromethoxy)pyridine-4-carbonyl chloride

• Inchi： 1S/C8H4ClF3N2O4/c1-3-6(14(16)17)5(7(9)15)4(2-13-3)18-8(10,11)12/h2H,1H3
• InChI Key： JBZSMNPDVAUHFS-UHFFFAOYSA-N
• SMILES： ClC(C1C(=CN=C(C)C=1[N+](=O)[O-])OC(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 346
• XLogP3: 2.8
• Topological Polar Surface Area: 85

Additional information on 2-Methyl-3-nitro-5-(trifluoromethoxy)pyridine-4-carbonyl chloride

Introduction to 2-Methyl-3-nitro-5-(trifluoromethoxy)pyridine-4-carbonyl chloride (CAS No. 1805295-91-3)

2-Methyl-3-nitro-5-(trifluoromethoxy)pyridine-4-carbonyl chloride, with the CAS number 1805295-91-3, is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of pyridine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a nitro group, a methyl group, and a trifluoromethoxy group, contribute to its unique chemical properties and reactivity, making it a valuable intermediate in synthetic chemistry.

The nitro group in the molecule plays a crucial role in its reactivity. Nitro compounds are known for their ability to participate in various chemical reactions, including nucleophilic substitution and reduction reactions. These properties make 2-Methyl-3-nitro-5-(trifluoromethoxy)pyridine-4-carbonyl chloride a versatile building block for synthesizing more complex molecules. In particular, the nitro group can be reduced to an amine, which is a common transformation in drug development.

The methyl group at the 2-position of the pyridine ring provides additional stability to the molecule while also influencing its electronic properties. This substitution pattern is often found in biologically active compounds, where the methyl group can affect binding affinity and metabolic stability. The presence of this group also makes the molecule more susceptible to certain types of chemical modifications, which can be exploited in synthetic routes.

The trifluoromethoxy group at the 5-position is another key feature of this compound. Trifluoromethoxy groups are frequently incorporated into pharmaceuticals due to their ability to enhance lipophilicity, improve metabolic stability, and increase binding affinity to biological targets. This group is particularly useful in designing molecules that require prolonged half-life or enhanced bioavailability. The electron-withdrawing nature of the trifluoromethoxy group also influences the overall reactivity of the molecule, making it a valuable component in various synthetic strategies.

The carbonyl chloride functionality at the 4-position of the pyridine ring is another critical aspect of this compound. Carbonyl chlorides are well-known for their reactivity in forming amides and esters through nucleophilic addition reactions. This property makes 2-Methyl-3-nitro-5-(trifluoromethoxy)pyridine-4-carbonyl chloride a powerful tool in peptide synthesis and other applications where amide bond formation is required. The electrophilic nature of the carbonyl chloride group allows it to react with a wide range of nucleophiles, providing chemists with numerous options for constructing complex molecular architectures.

In recent years, there has been growing interest in developing novel therapeutic agents based on pyridine derivatives. The unique combination of functional groups in 2-Methyl-3-nitro-5-(trifluoromethoxy)pyridine-4-carbonyl chloride makes it an attractive candidate for such endeavors. For instance, researchers have been exploring its potential as an intermediate in the synthesis of kinase inhibitors, which are used to treat various types of cancer and inflammatory diseases. The nitro group can be transformed into an amine, which can then be further functionalized to create specific pharmacophores that interact with target proteins.

Another area where this compound has shown promise is in the development of antiviral agents. Pyridine derivatives have been extensively studied for their ability to interfere with viral replication cycles. The structural features of 2-Methyl-3-nitro-5-(trifluoromethoxy)pyridine-4-carbonyl chloride, particularly the trifluoromethoxy group, contribute to its potential as an antiviral agent by enhancing binding affinity to viral enzymes and proteins. Additionally, the presence of multiple reactive sites allows for further modifications that can fine-tune its biological activity.

The compound's utility extends beyond pharmaceutical applications. It has also been explored in materials science and agrochemical research. For example, pyridine derivatives are often used as ligands in coordination chemistry, where they can stabilize metal centers and facilitate catalytic reactions. The unique electronic properties of 2-Methyl-3-nitro-5-(trifluoromethoxy)pyridine-4-carbonyl chloride make it a promising candidate for designing new catalysts that could improve efficiency in industrial processes.

In conclusion, 2-Methyl-3-nitro-5-(trifluoromethoxy)pyridine-4-carbonyl chloride (CAS No. 1805295-91-3) is a multifaceted compound with significant potential in various fields of research and development. Its structural features and reactivity make it a valuable intermediate for synthesizing biologically active molecules, particularly those targeting cancer and viral infections. As research continues to uncover new applications for this compound, its importance in both academic and industrial settings is likely to grow even further.